Cas no 1286696-65-8 (N-benzyl-2-4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide)

• Product Name: N-benzyl-2-4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide
• CAS No: 1286696-65-8
• MF: C₂₃H₂₆N₄O₃
• MW: 406.477545261383
• CID: 6329447
• PubChem ID: 52905992
• Update Time: 2025-10-21

N-benzyl-2-4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide
• AKOS024486465
• N-benzyl-2-[4-(3-methoxyphenyl)-3-morpholin-4-ylpyrazol-1-yl]acetamide
• 1286696-65-8
• N-benzyl-2-[4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl]acetamide
• F3407-4661
• VU0627200-1
• N-benzyl-2-(4-(3-methoxyphenyl)-3-morpholino-1H-pyrazol-1-yl)acetamide

• Inchi： 1S/C23H26N4O3/c1-29-20-9-5-8-19(14-20)21-16-27(25-23(21)26-10-12-30-13-11-26)17-22(28)24-15-18-6-3-2-4-7-18/h2-9,14,16H,10-13,15,17H2,1H3,(H,24,28)
• InChI Key： ZVIVLTYYPOAUHN-UHFFFAOYSA-N
• SMILES： O1CCN(C2C(C3C=CC=C(C=3)OC)=CN(CC(NCC3C=CC=CC=3)=O)N=2)CC1

Computed Properties

• Exact Mass: 406.20049070g/mol
• Monoisotopic Mass: 406.20049070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 68.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-benzyl-2-4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide

Introduction to N-benzyl-2-4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide (CAS No. 1286696-65-8)

N-benzyl-2-4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1286696-65-8, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural complexity of this molecule, characterized by its intricate arrangement of functional groups, positions it as a potential candidate for further exploration in drug discovery.

The molecular structure of N-benzyl-2-4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide consists of several key components that contribute to its unique properties. The presence of a benzyl group, methoxyphenyl ring, and morpholine moiety introduces specific interactions that can influence its pharmacological profile. These structural elements are strategically positioned to potentially interact with biological targets, making the compound an attractive subject for further investigation.

In recent years, there has been a growing interest in developing novel therapeutic agents that target complex diseases. The compound N-benzyl-2-4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide has emerged as a promising candidate due to its ability to modulate various biological pathways. Current research suggests that this molecule may have applications in the treatment of inflammatory disorders, neurological conditions, and other chronic diseases. The unique combination of functional groups in its structure allows it to interact with multiple targets, which could lead to the development of multi-target drugs.

One of the most compelling aspects of N-benzyl-2-4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide is its potential to serve as a scaffold for drug design. The pyrazole core, flanked by benzyl and morpholine groups, provides a stable framework that can be modified to enhance specific biological activities. Researchers have been exploring various derivatives of this compound to optimize its pharmacokinetic and pharmacodynamic properties. The methoxyphenyl ring, in particular, has been shown to influence the compound's solubility and bioavailability, making it an important factor in drug development.

The synthesis of N-benzyl-2-4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-y acetamide presents both challenges and opportunities for chemists. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to produce this compound more efficiently, which is crucial for large-scale studies and clinical trials. The use of catalytic techniques and green chemistry principles has further enhanced the sustainability of its synthesis.

Recent studies have highlighted the potential therapeutic applications of N-benzyl-2 -4-(3-methoxyphenyl)-3-(morpholin -4 -y l)-1H-pyrazol -1 -yla cetamide. Preclinical investigations have demonstrated its ability to inhibit key enzymes involved in inflammation and pain signaling. These findings suggest that the compound may be effective in treating conditions such as rheumatoid arthritis and chronic pain syndromes. Additionally, its interaction with neurological receptors has raised interest in its potential use for neurodegenerative diseases like Alzheimer's and Parkinson's.

The pharmacological profile of N-benzyl -2 -4 -(3 -meth oxyphen yl) -3 -(morph olin -4 -y l) -1H-p yraz ol -1 -yla cetamide is further enhanced by its ability to cross the blood-brain barrier. This property is critical for drugs targeting central nervous system disorders, as it ensures effective delivery to affected areas. Researchers are also exploring ways to optimize the compound's metabolic stability and reduce potential side effects, which are essential considerations for any therapeutic agent.

In conclusion, N-benzyl -2 -4 -(3-meth oxyphen yl) -3 -(morph olin -4 -y l) -1H-p yraz ol -1 -yla cetamide (CAS No. 1286696 65 8) represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further study. As research continues to uncover new therapeutic applications, this compound holds great potential for improving patient outcomes across various medical conditions.